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Compound of Interest

Compound Name: 1,3-Diiodo-5-nitrobenzene

Cat. No.: B1340216 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 1,3-Diiodo-5-nitrobenzene

Authored by a Senior Application Scientist
This document provides a comprehensive technical guide to the safe handling, storage, and

emergency response procedures for 1,3-Diiodo-5-nitrobenzene (CAS No: 57830-60-1).

Designed for researchers, chemists, and professionals in drug development, this guide moves

beyond a standard Material Safety Data Sheet (MSDS) to offer deeper insights into the

causality behind safety protocols, ensuring a proactive and informed approach to laboratory

safety.

Chemical Identification and Core Properties
1,3-Diiodo-5-nitrobenzene is a halogenated nitroaromatic compound. Its structure, featuring

two iodine atoms and a nitro group on a benzene ring, dictates its reactivity and toxicological

profile.[1][2] The electron-withdrawing nature of the nitro group and the presence of heavy

iodine atoms contribute to its classification as a hazardous substance.
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Property Value Source

IUPAC Name 1,3-diiodo-5-nitrobenzene PubChem[1]

CAS Number 57830-60-1 Sigma-Aldrich

Molecular Formula C₆H₃I₂NO₂ PubChem[1]

Molecular Weight 374.90 g/mol PubChem[1]

Appearance Light-red to Brown Solid Sigma-Aldrich

Purity Typically ≥95% Sigma-Aldrich

Hazard Identification and Toxicological Profile
The primary danger of 1,3-Diiodo-5-nitrobenzene lies in its acute toxicity through multiple

exposure routes and its irritant properties.[1] The Globally Harmonized System (GHS) provides

a clear framework for understanding these risks.

GHS Classification Summary
The compound is consistently classified as hazardous under GHS guidelines. The "Warning"

signal word indicates a moderate level of hazard.[1]

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Diiodo-5-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Diiodo-5-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Diiodo-5-nitrobenzene
https://www.benchchem.com/product/b1340216?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Diiodo-5-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Diiodo-5-nitrobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Source: PubChem[1], Sigma-Aldrich

Toxicological Rationale
The toxicity of nitroaromatic compounds is often linked to their ability to be metabolized into

reactive intermediates that can cause cellular damage. For instance, nitrobenzene compounds

can lead to methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing

the blood's ability to carry oxygen.[3][4] Symptoms can include dizziness, headache, and

cyanosis (bluish skin discoloration).[3][5] While specific data for 1,3-Diiodo-5-nitrobenzene is

limited, this class effect is a critical consideration. The irritant properties are a direct result of

the chemical's interaction with epithelial tissues in the eyes, skin, and respiratory tract.

Routes of Exposure

Resulting Health Effects (GHS)

Ingestion

Acute Oral Toxicity
(H302)

Skin/Eye Contact

Acute Dermal Toxicity
(H312)

Skin & Eye Irritation
(H315, H319)

Inhalation

Acute Inhalation Toxicity
(H332)

Respiratory Irritation
(H335)

Click to download full resolution via product page

Caption: Primary exposure routes and associated GHS health hazards.
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Emergency Response Protocols
A rapid and correct response in an emergency is critical to minimizing harm.

First-Aid Measures
The immediate goal of first aid is to remove the chemical from the exposed individual and seek

prompt medical attention.

General Advice: First responders should protect themselves from exposure.[6] Present the

Safety Data Sheet to the attending physician.[6][7]

Inhalation: If inhaled, immediately move the person to fresh air.[8][9] If breathing is difficult or

stops, provide artificial respiration and seek immediate medical attention.[3][10]

Skin Contact: Remove all contaminated clothing immediately.[6] Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[3][8] If skin irritation persists, consult a

physician.[8][9]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to rinse under the eyelids.[8][9] Remove contact lenses if present and

easy to do.[8] Seek immediate medical attention from an ophthalmologist.[6]

Ingestion: If swallowed, rinse the mouth with water.[7][11] Call a poison control center or

doctor immediately.[3] Do not induce vomiting unless directed by medical personnel.[3]

Fire-Fighting Procedures
While the material is combustible, it does not ignite readily.[12]

Suitable Extinguishing Media: Use a dry chemical powder, carbon dioxide (CO₂), water

spray, or alcohol-resistant foam.[9][11][13]

Unsuitable Extinguishing Media: Avoid using a direct water jet, as it may spread the fire.[9]

[14]

Hazardous Combustion Products: During a fire, toxic and corrosive fumes may be

generated, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂),
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and hydrogen iodide.[11]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other

positive pressure mode.[8][11]

Accidental Release Measures
The primary objective is to contain the spill, prevent environmental contamination, and ensure

the safety of personnel.

Evacuate & Isolate: Evacuate non-essential personnel from the area. Isolate the spill or leak

area immediately.[15]

Ensure Ventilation: Use only in a well-ventilated area, preferably a chemical fume hood.[8]

Personal Protection: Wear appropriate PPE as described in Section 4, including a respirator,

chemical-resistant gloves, and safety goggles.[9]

Containment & Cleanup:

Do not allow the material to enter drains or waterways.[6][16]

For solid spills, avoid creating dust.[9] Moisten the material with an inert solvent like

acetone or ethanol to dampen it.[15][17]

Carefully sweep or shovel the material into a suitable, labeled container for disposal.[8][13]

Wash the spill area thoroughly with soap and water.[15]

Disposal: Dispose of the waste material and contaminated items through an approved waste

disposal plant.[6][8]
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Spill Detected

1. Evacuate Area &
Remove Ignition Sources

2. Don Full PPE
(Gloves, Goggles, Respirator)

3. Contain Spill
(Prevent entry to drains)

4. Dampen Solid & Collect
(Use inert solvent)

5. Decontaminate Area
(Soap & Water Wash)

6. Dispose of Waste
(Approved Facility)

Response Complete

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to an accidental spill.

Laboratory Handling and Exposure Control
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Proactive measures are essential to prevent exposure.

Engineering Controls
Ventilation: Always handle this material in a well-ventilated area.[8] A properly functioning

chemical fume hood is mandatory for all procedures involving weighing, transferring, or

reacting this compound.[5]

Safety Stations: Ensure that an eyewash station and safety shower are readily accessible

and in close proximity to the workstation.[11]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR

1910.133 or European Standard EN166 regulations.[9][11] A face shield may be necessary

for splash-prone operations.

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) that have been

tested according to EN 374 standards.[9][18] Given the "Harmful in contact with skin"

classification, glove integrity is paramount. Inspect gloves before use and follow the

manufacturer's breakthrough time recommendations.

Lab Coat: A flame-retardant lab coat or protective clothing is required to prevent skin

contact.[9]

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits, or during emergency situations, use a NIOSH/MSHA

or European Standard EN 149 approved respirator with a particulate filter (type P2 or better).

[9][13] A cartridge change-out schedule is a required part of a respiratory protection program.

[19]

Safe Handling and Storage Practices
Handling: Avoid contact with skin, eyes, and clothing.[8] Do not breathe dust or vapors.[11]

Wash hands thoroughly after handling.[8] Do not eat, drink, or smoke in the laboratory.[7][11]
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Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[8] Store

locked up and away from incompatible materials such as strong oxidizing agents and strong

bases.[8][11] For optimal quality, store under an inert atmosphere and keep in a dark place.

[8]

Physicochemical and Reactivity Data
Understanding the physical properties and chemical stability is crucial for safe experimental

design.

Stability and Reactivity
Reactivity: No specific reactivity data is available, but the compound is expected to be

incompatible with strong bases and strong oxidizing agents.[17]

Chemical Stability: The material is stable under recommended storage conditions (cool, dry,

dark, inert atmosphere).[11][20]

Incompatible Materials: Strong oxidizing agents and strong bases.[8][11]

Disposal Considerations
All chemical waste must be handled in accordance with local, state, and federal regulations.

Dispose of this material and its container at an approved hazardous waste treatment facility.[6]

[8] Do not allow the chemical to be released into the environment.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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